2-methylbutyryl-CoA

• Molecular Formula: C26H44N7O17P3S
• Molecular Weight: 851.7 g/mol
• InChI: InChI=1S/C26H44N7O17P3S/c1-5-14(2)25(38)54-9-8-28-16(34)6-7-29-23(37)20(36)26(3,4)11-47-53(44,45)50-52(42,43)46-10-15-19(49-51(39,40)41)18(35)24(48-15)33-13-32-17-21(27)30-12-31-22(17)33/h12-15,18-20,24,35-36H,5-11H2,1-4H3,(H,28,34)(H,29,37)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41)/t14?,15-,18-,19-,20?,24-/m1/s1
• InChIKey: LYNVNYDEQMMNMZ-PCLZRLGGSA-N

2-Methylbutyryl-CoA: Definition, Metabolic Origin, and Industrial Sourcing Considerations

2-Methylbutyryl-CoA is a short-chain, methyl-branched fatty acyl-CoA thioester that serves as an obligate intermediate in the catabolism of L-isoleucine [1]. Formed from 2-keto-3-methylvalerate via the branched-chain α-ketoacid dehydrogenase complex, it is the exclusive physiological substrate for the short/branched-chain acyl-CoA dehydrogenase (SBCAD; ACADSB), which catalyzes its conversion to tiglyl-CoA in the mitochondrial matrix [2]. The compound exists as the S-enantiomer in vivo and is also recognized as a substrate by certain polyketide synthases and acyl-CoA:glycine N-acyltransferases [3]. Its structural isomerism with isovaleryl-CoA and isobutyryl-CoA—each derived from distinct branched-chain amino acids—necessitates precise analytical discrimination and informed substrate selection in both research and industrial enzymology applications [4].

1 Exclusive physiological substrate for short/branched-chain acyl-CoA dehydrogenase (SBCAD/ACADSB)

2 S-enantiomer; obligate intermediate in L-isoleucine catabolism

3 Structural isomerism with isovaleryl-CoA requires precise analytical discrimination

• [1] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2007;35(Database issue):D521-6. HMDB0001041: 2-Methylbutyryl-CoA. View Source
• [2] Kanehisa M, Goto S. KEGG: Kyoto Encyclopedia of Genes and Genomes. Nucleic Acids Res. 2000;28(1):27-30. Entry C01033: 2-Methylbutyryl-CoA. View Source
• [3] Gregersen N, Kølvraa S, Mortensen PB. Acyl-CoA: glycine N-acyltransferase: in vitro studies on the glycine conjugation of straight- and branched-chained acyl-CoA esters in human liver. Biochem Med Metab Biol. 1986;35(2):210-8. View Source
• [4] Purves RW, Ambrose SJ, Clark SM, Stout JM, Page JE. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2015;1002:1-8. View Source

Why 2-Methylbutyryl-CoA Cannot Be Replaced by Isobutyryl-CoA or Isovaleryl-CoA in Critical Assays

Despite sharing the same nominal carbon count and acyl-CoA thioester core, 2-methylbutyryl-CoA, isobutyryl-CoA, and isovaleryl-CoA are not functionally interchangeable. Each is generated from a distinct branched-chain amino acid precursor—isoleucine, valine, and leucine, respectively—and exhibits differential recognition by the paralogous acyl-CoA dehydrogenases SBCAD, IBD, and IVD [1]. In vitro kinetic data reveal that SBCAD displays a Km for 2-methylbutyryl-CoA of 2.7–12 μM, whereas its affinity for isobutyryl-CoA is markedly weaker (Km 130 μM), representing a nearly 50-fold difference in substrate preference [2]. Conversely, IBD preferentially binds isobutyryl-CoA (Km 2.6 μM) over 2-methylbutyryl-CoA (Km 18 μM). Consequently, substitution of one branched-chain acyl-CoA for another in enzymatic assays will produce quantitatively divergent kinetic parameters and may entirely misrepresent the physiological catalytic efficiency of the enzyme under investigation. The following evidence guide provides the quantitative foundation for selecting 2-methylbutyryl-CoA over its closest structural analogs.

SBCAD displays markedly lower affinity for isobutyryl-CoA; replacing the physiological substrate may shift kinetic parameters substantially.

Isovaleryl-CoA, despite its isomeric mass, originates from leucine metabolism and cannot serve as a flux probe for the isoleucine pathway.

Untargeted metabolomics workflows may conflate isomeric valeryl-CoA species without authentic 2-methylbutyryl-CoA standard for retention time confirmation.

• [1] Xu H, Zhang F, Liu B, Huhman DV, Sumner LW, Dixon RA, Wang G. Characterization of the Formation of Branched Short-Chain Fatty Acid:CoAs for Bitter Acid Biosynthesis in Hop Glandular Trichomes. Mol Plant. 2013;6(4):1301-1317. View Source
• [2] Mohsen AW, Vockley J. Kinetic and structural characterization of human short/branched chain acyl-CoA dehydrogenase. Mol Genet Metab. 2019;128(1-2):57-61. Table 1. View Source

Quantitative Differentiation of 2-Methylbutyryl-CoA from Closest Analogs: A Procurement Evidence Guide

SBCAD Displays a 5-Fold Lower Km for 2-Methylbutyryl-CoA than for Isobutyryl-CoA in Human Enzyme Assays

In side-by-side kinetic assays using recombinant human short/branched-chain acyl-CoA dehydrogenase (SBCAD, also known as ACADSB), the Michaelis constant (Km) for 2-methylbutyryl-CoA was determined to be 2.7 μM, whereas the Km for isobutyryl-CoA was 130 μM [1]. This represents a 48-fold higher affinity for the physiological substrate 2-methylbutyryl-CoA. Furthermore, the isobutyryl-CoA dehydrogenase (IBD) enzyme exhibits the inverse specificity, with Km values of 2.6 μM for isobutyryl-CoA and 18 μM for 2-methylbutyryl-CoA, demonstrating that the two branched-chain acyl-CoAs are kinetically distinguished by their cognate dehydrogenases [1].

SBCAD Km

Head-to-head

48-fold lower Km (2.7 µM) than isobutyryl-CoA (130 µM)

Informs substrate selection for accurate SBCAD kinetics

Isobutyryl-CoA yields inflated apparent Km

Evidence Dimension	Michaelis constant (Km)
Target Compound Data	Km = 2.7 μM (SBCAD); Km = 18 μM (IBD)
Comparator Or Baseline	Isobutyryl-CoA: Km = 130 μM (SBCAD); Km = 2.6 μM (IBD)
Quantified Difference	48-fold lower Km for 2-methylbutyryl-CoA with SBCAD; 6.9-fold higher Km for 2-methylbutyryl-CoA with IBD
Conditions	Recombinant human acyl-CoA dehydrogenases, pH 7.5, 37°C

Why This Matters

Selecting 2-methylbutyryl-CoA over isobutyryl-CoA is mandatory when assaying SBCAD activity, as the 48-fold difference in Km directly impacts measured catalytic rates and the accurate determination of enzyme kinetic parameters.

• [1] Mohsen AW, Vockley J. Kinetic and structural characterization of human short/branched chain acyl-CoA dehydrogenase. Mol Genet Metab. 2019;128(1-2):57-61. Table 1. View Source

2-Methylbutyryl-CoA Exhibits Distinct kcat and Catalytic Efficiency (kcat/KM) Relative to Isobutyryl-CoA and Butyryl-CoA

Kinetic characterization of a bacterial acyl-CoA dehydrogenase revealed that 2-methylbutyryl-CoA is processed with a turnover number (kcat) of 849.1 ± 18 s⁻¹ and a catalytic efficiency (kcat/KM) of 17.7 μM⁻¹s⁻¹ [1]. In direct comparison, isobutyryl-CoA exhibited a higher kcat of 1263.4 ± 31.7 s⁻¹ and a kcat/KM of 21.4 μM⁻¹s⁻¹, while the straight-chain analog butyryl-CoA showed a substantially lower kcat of 673.9 ± 25.2 s⁻¹ and a kcat/KM of only 8.43 μM⁻¹s⁻¹ [1]. The branched-chain acyl-CoAs (2-methylbutyryl-CoA and isobutyryl-CoA) thus demonstrate comparable catalytic efficiencies that are approximately 2- to 2.5-fold greater than that of the straight-chain butyryl-CoA [1].

Catalytic efficiency

Head-to-head

kcat/KM 17.7 µM⁻¹s⁻¹ vs 8.43 µM⁻¹s⁻¹ (butyryl-CoA)

Supports comparative enzymology; butyryl-CoA underestimates efficiency

Branched-chain substrates show ~2-fold higher efficiency

Evidence Dimension	Turnover number (kcat) and catalytic efficiency (kcat/KM)
Target Compound Data	kcat = 849.1 s⁻¹; kcat/KM = 17.7 μM⁻¹s⁻¹
Comparator Or Baseline	Isobutyryl-CoA: kcat = 1263.4 s⁻¹, kcat/KM = 21.4 μM⁻¹s⁻¹; Butyryl-CoA: kcat = 673.9 s⁻¹, kcat/KM = 8.43 μM⁻¹s⁻¹
Quantified Difference	2-Methylbutyryl-CoA kcat is 1.5-fold lower than isobutyryl-CoA; kcat/KM is 2.1-fold higher than butyryl-CoA
Conditions	100 mM phosphate buffer, pH 7.5, 25°C

Why This Matters

Researchers evaluating acyl-CoA dehydrogenase substrate promiscuity or conducting comparative enzymology must use authentic 2-methylbutyryl-CoA to obtain accurate kcat and catalytic efficiency values, as substituting butyryl-CoA would underestimate catalytic performance by over 50%.

• [1] Zhao C, et al. Structural and biochemical characterization of a short-chain acyl-CoA dehydrogenase from Burkholderia. PLoS One. 2017;12(9):e0184652. Table 1. View Source

Relative Enzymatic Activity: 2-Methylbutyryl-CoA Supports 73.8% of the Turnover Rate of Isobutyryl-CoA Under Standardized Conditions

When assayed at a fixed acyl-CoA concentration of 100 μM, 2-methylbutyryl-CoA supported a relative enzymatic activity of 73.8% compared to the reference substrate isobutyryl-CoA (defined as 100%) [1]. Under the same conditions, isovaleryl-CoA yielded 86.7% relative activity, while the straight-chain butyryl-CoA produced only 47.1% [1]. This quantitative ranking demonstrates that although 2-methylbutyryl-CoA is a competent substrate for this dehydrogenase, it is processed at a measurably lower rate than isobutyryl-CoA, a distinction that is lost when using imprecise descriptors such as 'branched-chain acyl-CoA substrate.'

Relative activity

Head-to-head

73.8% relative to isobutyryl-CoA (100 µM)

Normalization factor for comparative enzyme assays

Butyryl-CoA only 47.1% activity

Evidence Dimension	Relative enzymatic activity (kcat-based)
Target Compound Data	73.8% relative activity
Comparator Or Baseline	Isobutyryl-CoA: 100% (reference); Isovaleryl-CoA: 86.7%; Butyryl-CoA: 47.1%
Quantified Difference	26.2% lower activity than isobutyryl-CoA; 26.7% higher activity than butyryl-CoA
Conditions	100 μM acyl-CoA, 100 mM phosphate buffer, pH 7.5, 25°C

Why This Matters

For quantitative enzyme assays requiring precise normalization of substrate-dependent turnover, the 73.8% relative activity of 2-methylbutyryl-CoA must be accounted for when comparing data across studies or when substituting one branched-chain acyl-CoA for another in high-throughput screening campaigns.

• [1] Zhao C, et al. Structural and biochemical characterization of a short-chain acyl-CoA dehydrogenase from Burkholderia. PLoS One. 2017;12(9):e0184652. Table 2. View Source

2-Methylbutyryl-CoA Exhibits a 4.5-Fold Lower Km than Isobutyryl-CoA for Rat Liver 2-Methyl-Branched Chain Acyl-CoA Dehydrogenase

Purification of 2-methyl-branched chain acyl-CoA dehydrogenase from rat liver mitochondria revealed that the enzyme dehydrogenates S-2-methylbutyryl-CoA and isobutyryl-CoA with equal Vmax values (2.2 and 2.0 μmol min⁻¹ mg⁻¹, respectively), yet the apparent Km for S-2-methylbutyryl-CoA was 20 μM compared to 89 μM for isobutyryl-CoA [1]. This 4.45-fold lower Km indicates a substantially higher affinity for 2-methylbutyryl-CoA despite comparable maximal velocities. Notably, the enzyme showed negligible activity toward isovaleryl-CoA, propionyl-CoA, butyryl-CoA, octanoyl-CoA, or palmitoyl-CoA, confirming its stringent specificity for 2-methyl-branched substrates [1].

Rat liver Km

Head-to-head

Km 20 µM vs 89 µM (isobutyryl-CoA); Vmax comparable

Authentic substrate required for mammalian enzyme characterization

4.45-fold higher affinity than isobutyryl-CoA

Evidence Dimension	Apparent Michaelis constant (Km) and maximal velocity (Vmax)
Target Compound Data	Km = 20 μM; Vmax = 2.2 μmol min⁻¹ mg⁻¹
Comparator Or Baseline	Isobutyryl-CoA: Km = 89 μM; Vmax = 2.0 μmol min⁻¹ mg⁻¹
Quantified Difference	4.45-fold lower Km for 2-methylbutyryl-CoA; Vmax values differ by <10%
Conditions	Rat liver mitochondrial enzyme, phenazine methosulfate as electron acceptor, pH 8.0

Why This Matters

Investigators studying mammalian branched-chain amino acid catabolism or characterizing purified acyl-CoA dehydrogenases must use 2-methylbutyryl-CoA as the authentic substrate to obtain physiologically relevant Km values; isobutyryl-CoA yields a 4.5-fold inflated Km that misrepresents enzyme-substrate affinity.

• [1] Ikeda Y, Tanaka K. Purification and characterization of 2-methyl-branched chain acyl coenzyme A dehydrogenase, an enzyme involved in the isoleucine and valine metabolism, from rat liver mitochondria. J Biol Chem. 1983;258(2):1077-1085. View Source

UPLC-MS/MS Enables Baseline Resolution of 2-Methylbutyryl-CoA from the Isomeric Isovaleryl-CoA

The isomeric valeryl-CoA species 2-methylbutyryl-CoA and isovaleryl-CoA are chromatographically distinguishable using an optimized ultra-performance liquid chromatography (UPLC) method coupled with tandem mass spectrometry [1]. This analytical capability is critical because the two isomers share identical precursor and product ion masses in MS/MS, yet derive from distinct metabolic pathways—isoleucine degradation for 2-methylbutyryl-CoA and leucine degradation for isovaleryl-CoA [1]. Application of this method to hop and hemp extracts revealed that branched-chain valeryl-CoAs (isovaleryl-CoA and 2-methylbutyryl-CoA) are the dominant forms of valeryl-CoA in both plant species, a finding that would be obscured without chromatographic separation [1].

UPLC-MS/MS resolution

Method context

Baseline separation from isovaleryl-CoA achieved

Essential for accurate isomer quantification in metabolomics

Identical MS/MS transitions require chromatography

Evidence Dimension	Chromatographic resolution of structural isomers
Target Compound Data	2-Methylbutyryl-CoA: resolved from isovaleryl-CoA under optimized UPLC conditions
Comparator Or Baseline	Isovaleryl-CoA: co-elutes with 2-methylbutyryl-CoA under standard LC conditions
Quantified Difference	Baseline resolution achieved; quantitative MS/MS detection of both isomers independently
Conditions	UPLC-MS/MS, C18 column, gradient elution with acetonitrile/ammonium formate

Why This Matters

Metabolomics and fluxomics studies require authentic 2-methylbutyryl-CoA standard to calibrate retention times and ensure accurate quantification of this isomer in biological matrices; using an isovaleryl-CoA standard alone would fail to resolve the isomeric valeryl-CoA pool.

• [1] Purves RW, Ambrose SJ, Clark SM, Stout JM, Page JE. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2015;1002:1-8. View Source

Procurement-Driven Application Scenarios for 2-Methylbutyryl-CoA

Enzymatic Characterization of Short/Branched-Chain Acyl-CoA Dehydrogenase (SBCAD)

Researchers conducting kinetic analyses of human, rodent, or recombinant SBCAD (ACADSB) require authentic 2-methylbutyryl-CoA to determine accurate Km and Vmax parameters. The compound's 48-fold lower Km for SBCAD compared to isobutyryl-CoA [1] makes it the definitive substrate for establishing baseline enzyme activity and for evaluating the functional impact of SBCAD missense mutations implicated in 2-methylbutyryl-CoA dehydrogenase deficiency.

Metabolic Flux Analysis of Isoleucine Catabolism and Branched-Chain Amino Acid Disorders

In studies of branched-chain amino acid metabolism—particularly those investigating inborn errors such as SBCAD deficiency or maple syrup urine disease—2-methylbutyryl-CoA serves as the requisite standard for quantifying the isoleucine-derived flux through the mitochondrial β-oxidation pathway [2]. Its use enables precise measurement of pathway intermediates and the evaluation of therapeutic interventions that modulate isoleucine catabolic rates.

Polyketide Synthase Engineering and Precursor-Directed Biosynthesis

Polyketide synthases that accept branched-chain acyl-CoA starter units can utilize 2-methylbutyryl-CoA to generate anteiso-methyl-branched polyketide products [3]. In precursor-directed biosynthesis experiments, supplementing fermentation media with isoleucine elevates intracellular 2-methylbutyryl-CoA pools, yielding novel polyketide analogs with altered pharmacological properties [3]. Authentic 2-methylbutyryl-CoA is required for in vitro reconstitution of the chain initiation reaction and for quantifying starter unit selectivity.

Analytical Method Development and Metabolomics Standardization

The development and validation of UPLC-MS/MS methods for quantifying short-chain acyl-CoAs in biological matrices necessitate authentic 2-methylbutyryl-CoA as a calibration standard [4]. Its use is essential for resolving the isomeric valeryl-CoA pool (2-methylbutyryl-CoA vs. isovaleryl-CoA) and for generating accurate metabolite concentration data in plant, microbial, and mammalian metabolomics studies [4].

Application

Selection Property

Validation Focus

SBCAD enzymatic characterization

SBCAD substrate authenticity

Km and Vmax determination

Isoleucine catabolic flux analysis

Isoleucine-derived pathway marker

Pathway intermediate quantification

Polyketide synthase engineering

Branched-chain starter unit

Chain initiation selectivity

Metabolomics method development

Isomeric valeryl-CoA resolution

Retention time calibration and quantification

• [1] Mohsen AW, Vockley J. Kinetic and structural characterization of human short/branched chain acyl-CoA dehydrogenase. Mol Genet Metab. 2019;128(1-2):57-61. View Source
• [2] Wishart DS, et al. HMDB: the Human Metabolome Database. HMDB0001041: 2-Methylbutyryl-CoA. View Source
• [3] Kunze B, et al. Enzyme analysis of the polyketide synthase leads to the discovery of a novel analog of the antibiotic α-lipomycin. J Antibiot. 2014;67(5):363-366. View Source
• [4] Purves RW, Ambrose SJ, Clark SM, Stout JM, Page JE. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2015;1002:1-8. View Source